Cas no 110668-26-3 (Brevifloralactone)

Brevifloralactone structure
Brevifloralactone structure
Product name:Brevifloralactone
CAS No:110668-26-3
MF:C20H28O4
MW:332.433926582336
CID:180315

Brevifloralactone Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone,3-[2-[(3R,4aR,5S,6R,8aS)-4,4a,5,6,7,8-hexahydro-9-(hydroxymethyl)-5,6-dimethyl-3H-3,8a-etheno-1H-2-benzopyran-5-yl]ethyl]-
    • (+)-Brevifloralactone
    • 2(5H)-Furanone,3-[2-[4,4a,5,6,7,8-hexahydro-9-(hydroxymethyl)-5,6-dimethyl-3H-3,8a-etheno-1H-2-benzopyran-5-yl]ethyl]-,[3R-(3a,4aa,5a,6b,8aa)]-
    • 3H-3,8a-Etheno-1H-2-benzopyran, 2(5H)-furanonederiv.
    • Brevifloralactone
    • Inchi: 1S/C20H28O4/c1-13-3-7-20-12-24-16(9-15(20)11-21)10-17(20)19(13,2)6-4-14-5-8-23-18(14)22/h5,9,13,16-17,21H,3-4,6-8,10-12H2,1-2H3/t13-,16+,17-,19+,20-/m1/s1
    • InChI Key: XENBMCJRMNPFIU-WEDJFCISSA-N
    • SMILES: O1[C@H]2C=C(CO)[C@]3(C1)CC[C@@H](C)[C@](C)(CCC1C(=O)OCC=1)[C@H]3C2

Computed Properties

  • Exact Mass: 332.199
  • Monoisotopic Mass: 332.199
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8

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